Cas no 1202-33-1 (Acetonitrile,2-[nitroso(phenylmethyl)amino]-)

Acetonitrile,2-[nitroso(phenylmethyl)amino]- structure
1202-33-1 structure
Product Name:Acetonitrile,2-[nitroso(phenylmethyl)amino]-
CAS No:1202-33-1
MF:C9H9N3O
MW:175.187261343002
CID:156305
PubChem ID:3013988
Update Time:2025-04-19

Acetonitrile,2-[nitroso(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-[nitroso(phenylmethyl)amino]-
    • N-benzyl-N-(cyanomethyl)nitrous amide
    • (Nitroso(phenylmethyl)amino)acetonitrile
    • Acetonitrile, (nitroso(phenylmethyl)amino)-
    • n-nitroso-benzylaminoacetonitrile
    • DTXSID90152729
    • JYZIEEZBFXFORX-UHFFFAOYSA-N
    • 1202-33-1
    • SCHEMBL1350144
    • Inchi: 1S/C9H9N3O/c10-6-7-12(11-13)8-9-4-2-1-3-5-9/h1-5H,7-8H2
    • InChI Key: JYZIEEZBFXFORX-UHFFFAOYSA-N
    • SMILES: O=NN(CC#N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 175.07467
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.46
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